1-(oxolan-3-ylmethyl)-1H-pyrazol-5-amine
Overview
Description
1-(oxolan-3-ylmethyl)-1H-pyrazol-5-amine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have interesting biochemical and physiological effects, making it a promising candidate for further investigation.
Scientific Research Applications
Antifungal Agent
1-(oxolan-3-ylmethyl)-1H-pyrazol-5-amine has demonstrated antifungal activity. Researchers have explored its potential as a therapeutic agent against fungal infections. Its mode of action involves inhibiting fungal enzymes or disrupting cell membrane integrity, making it a promising candidate for antifungal drug development .
Antiparasitic Activity
This compound has also shown promise as an antiparasitic agent. It may target specific parasites by interfering with their metabolic pathways or essential enzymes. Researchers investigate its efficacy against protozoan parasites, such as Trypanosoma and Leishmania species .
Metal Coordination Complexes
1-(oxolan-3-ylmethyl)-1H-pyrazol-5-amine can form stable coordination complexes with transition metals. These complexes exhibit diverse properties, including catalytic activity, luminescence, and magnetic behavior. Researchers explore their applications in materials science, catalysis, and bioinorganic chemistry .
Ligand in Medicinal Chemistry
As a ligand, this compound can bind to metal ions or protein receptors. Medicinal chemists utilize it to design metal-based drugs or modulate biological processes. Its coordination abilities make it valuable in drug discovery and targeted therapy .
Solvent for Organic Synthesis
1-(oxolan-3-ylmethyl)-1H-pyrazol-5-amine serves as a solvent in organic synthesis. Its unique structure allows it to dissolve a wide range of organic compounds, facilitating reactions and crystallization processes. Chemists use it in the preparation of pharmaceutical intermediates and other fine chemicals .
Precursor for Novel Heterocycles
Researchers have employed this compound as a building block for constructing novel heterocyclic compounds. By modifying its functional groups, they create derivatives with specific properties. These derivatives find applications in drug design, agrochemicals, and materials science .
properties
IUPAC Name |
2-(oxolan-3-ylmethyl)pyrazol-3-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O/c9-8-1-3-10-11(8)5-7-2-4-12-6-7/h1,3,7H,2,4-6,9H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ULUVRBKBIJMHJF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1CN2C(=CC=N2)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601223209 |
Source
|
| Record name | 1-[(Tetrahydro-3-furanyl)methyl]-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601223209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
167.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(oxolan-3-ylmethyl)-1H-pyrazol-5-amine | |
CAS RN |
1052564-96-1 |
Source
|
| Record name | 1-[(Tetrahydro-3-furanyl)methyl]-1H-pyrazol-5-amine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1052564-96-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1-[(Tetrahydro-3-furanyl)methyl]-1H-pyrazol-5-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601223209 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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